N-(4-chlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide

• IUPAC Name: N-(4-chlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C19H16ClN3O3/c1-12-3-9-15(10-4-12)23-17(24)11-16(26-2)18(22-23)19(25)21-14-7-5-13(20)6-8-14/h3-11H,1-2H3,(H,21,25)
• InChI Key: VDKQNYGQDVCGJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C=C(C(=N2)C(=O)NC3=CC=C(C=C3)Cl)OC
• Molecular Formula: C19H16ClN3O3
• Molecular Weight: 369.8 g/mol
• CAS No.: 1004390-57-1

Description

N-(4-chlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide is a useful research compound. Its molecular formula is C19H16ClN3O3 and its molecular weight is 369.81. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

The compound has shown potential antimicrobial properties. A related compound, part of a series synthesized for antimicrobial purposes, displayed significant in vitro antibacterial and antifungal activities, suggesting a potential application for N-(4-chlorophenyl)-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide in combating various bacterial and fungal strains (Desai, Shihora, & Moradia, 2007).

Antitumor and Cytotoxicity

Studies on derivatives of pyrazole and pyrazolo[1,5-a]pyrimidine have shown that they exhibit cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, highlighting the potential of this compound in cancer research and treatment (Hassan, Hafez, & Osman, 2014). Additionally, novel compounds synthesized with similar structures have shown significant antitumor activity, further supporting the potential application in cancer research (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015).

Biological Active Fabrics

The compound has been a part of studies focusing on the synthesis of novel heterocyclic aryl monoazo organic compounds, including pyridazine derivatives, used for dyeing polyester fabrics. These compounds exhibited not only high efficiency in dyeing but also potent antioxidant, antitumor, and antimicrobial activities, suggesting the use of this compound in the development of sterile or biologically active fabrics (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015).

Inhibition of c-Met Kinase

Novel 4-phenoxypyridine derivatives, containing 4-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide, were synthesized and evaluated for their in vitro inhibitory activities against c-Met kinase, a target in cancer treatment. The results showed that most compounds had moderate to good antitumor activities, highlighting the potential use of this compound in developing c-Met kinase inhibitors (Liu et al., 2020).